Monohydroxyflavonoids
Monohydroxyflavonoids are a class of polyphenolic compounds found abundantly in various plants and fruits, such as apples, berries, and citrus. These bioactive molecules derive from the flavonoid family, characterized by their unique molecular structure featuring three aromatic rings (C6-C3) with a hydroxyl group attached to one or more of these rings. Monohydroxyflavonoids exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Their antioxidant capacity is attributed to their ability to neutralize free radicals, which play a significant role in the initiation and progression of various diseases. Additionally, these compounds possess strong anti-inflammatory effects due to their modulation of cytokine production and cell signaling pathways. Furthermore, studies have shown that monohydroxyflavonoids can inhibit the growth of cancer cells by inducing apoptosis and arresting cell cycle progression at specific phases. These beneficial properties make them potential candidates for developing therapeutic agents in the prevention and treatment of diseases associated with oxidative stress and inflammation.

Structure | Chemical Name | CAS | MF |
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4H-1-Benzopyran-4-one,5-amino-2-(3,5-dihydroxyphenyl)- | 129974-46-5 | C15H11NO4 |
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4H-1-Benzopyran-4-one,5-amino-2-(3-hydroxyphenyl)- | 129974-43-2 | C15H11NO3 |
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4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)- | 288401-03-6 | C15H9FO3 |
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4H-1-Benzopyran-4-one,6-chloro-2-(4-hydroxyphenyl)- | 3505-42-8 | C15H9ClO3 |
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4'-Hydroxyflavone | 4143-63-9 | C15H10O3 |
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3'-hydroxyflavone | 70460-18-3 | C15H10O3 |
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2-(2,5-Dihydroxy-phenyl)-chromen-4-on | 92439-19-5 | C15H10O4 |
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4-chromenylium-2-ylphenol | 15896-53-4 | C15H11O2 |
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4H-1-Benzopyran-4-one, 2-(3,5-dihydroxyphenyl)- | 912915-64-1 | C15H10O4 |
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Houpulin C | 1578247-82-1 | C27H26O3 |
Related Literature
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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